Cas no 873407-39-7 (1(6H)-Pyrimidineaceticacid, 2-amino-5-ethyl-a,4-dimethyl-6-oxo-)

• Product Name: 1(6H)-Pyrimidineaceticacid, 2-amino-5-ethyl-a,4-dimethyl-6-oxo-
• CAS No: 873407-39-7
• MF: C₁₀H₁₅N₃O₃
• MW: 225.244402170181
• CID: 709540
• Update Time: 2022-09-23

1(6H)-Pyrimidineaceticacid, 2-amino-5-ethyl-a,4-dimethyl-6-oxo- Chemical and Physical Properties

Names and Identifiers

• 1(6H)-Pyrimidineaceticacid, 2-amino-5-ethyl-a,4-dimethyl-6-oxo-
• 1(2H)-Pyrimidineacetic acid, 5-ethyl-3,6-dihydro-2-imino--alpha-,4-dimethyl-6-oxo- (5CI)
• 1(2H)-Pyrimidineacetic acid, 5-ethyl-3,6-dihydro-2-imino--alpha-,4-dimethyl-6-oxo- (5CI)

• Inchi： 1S/C10H15N3O3/c1-4-7-5(2)12-10(11)13(8(7)14)6(3)9(15)16/h6H,4H2,1-3H3,(H2,11,12)(H,15,16)
• InChI Key： WCEANTJLKGFLDY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(N1C(N)=NC(C)=C(CC)C1=O)C

Computed Properties

• Exact Mass: 225.111
• Monoisotopic Mass: 225.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96A^2